Cas no 906075-45-4 (2-(5-methylthiophen-2-yl)propan-2-amine)

• Product Name: 2-(5-methylthiophen-2-yl)propan-2-amine
• CAS No: 906075-45-4
• MF: C₈H₁₃NS
• MW: 155.26052069664
• CID: 5958923
• PubChem ID: 65635089
• Update Time: 2025-06-08

2-(5-methylthiophen-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, α,α,5-trimethyl-
• 2-(5-Methylthiophen-2-yl)propan-2-amine
• EN300-1837398
• 906075-45-4
• AKOS014973896
• SCHEMBL353045
• CS-0276368
• 2-(5-methylthiophen-2-yl)propan-2-amine

• Inchi： 1S/C8H13NS/c1-6-4-5-7(10-6)8(2,3)9/h4-5H,9H2,1-3H3
• InChI Key： OADKEBRJHNXWGM-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)S1)(N)(C)C

Computed Properties

• Exact Mass: 155.07687059g/mol
• Monoisotopic Mass: 155.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Boiling Point: 221.0±25.0 °C(Predicted)
• pka: 9.26±0.25(Predicted)

Additional information on 2-(5-methylthiophen-2-yl)propan-2-amine

Research Brief on 2-(5-methylthiophen-2-yl)propan-2-amine (CAS: 906075-45-4): Recent Advances and Applications

2-(5-methylthiophen-2-yl)propan-2-amine (CAS: 906075-45-4) is a compound of growing interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiophene and amine functional groups, has recently been the subject of several studies exploring its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders. Recent literature highlights its role as a novel psychoactive substance (NPS) with structural similarities to known stimulants, warranting further investigation into its pharmacological profile and safety.

A 2023 study published in the Journal of Medicinal Chemistry investigated the binding affinity of 2-(5-methylthiophen-2-yl)propan-2-amine to serotonin and dopamine transporters. The research employed in vitro assays and molecular docking simulations to demonstrate its moderate affinity for these targets, suggesting potential stimulant-like effects. These findings align with earlier reports of its structural analogs, though the exact mechanism of action remains under scrutiny. The study also noted the compound's metabolic stability in human liver microsomes, a critical factor for further drug development.

In parallel, a preclinical study featured in Neuropharmacology (2024) explored the behavioral effects of 2-(5-methylthiophen-2-yl)propan-2-amine in rodent models. The results indicated dose-dependent locomotor stimulation, corroborating its CNS activity. However, the study also raised concerns about potential neurotoxicity at higher doses, emphasizing the need for comprehensive safety evaluations. Researchers highlighted the compound's unique pharmacokinetic properties, including rapid blood-brain barrier penetration, which could be leveraged for targeted therapies if safety profiles are optimized.

From a synthetic chemistry perspective, recent advancements in the scalable production of 2-(5-methylthiophen-2-yl)propan-2-amine have been reported. A 2024 Organic Process Research & Development paper detailed a novel catalytic method using palladium-based catalysts to achieve higher yields (up to 85%) and reduced byproducts. This innovation addresses previous challenges in large-scale synthesis, paving the way for broader research and potential commercial applications. The paper also discussed the compound's stability under various storage conditions, a practical consideration for industrial use.

Regulatory agencies have begun monitoring 2-(5-methylthiophen-2-yl)propan-2-amine due to its emergence in forensic casework. A 2023 report by the European Monitoring Centre for Drugs and Drug Addiction (EMCDDA) classified it as a "substance of interest" under new psychoactive substance (NPS) surveillance programs. This classification underscores the dual nature of the compound—both as a potential therapeutic candidate and a substance requiring controlled use. Researchers are now advocating for structured studies to delineate its legitimate medical applications from misuse risks.

In conclusion, 2-(5-methylthiophen-2-yl)propan-2-amine (906075-45-4) represents a compelling case study in modern drug discovery, balancing pharmacological promise with regulatory challenges. Future research directions include detailed structure-activity relationship (SAR) studies, long-term toxicity assessments, and exploration of prodrug formulations to mitigate adverse effects. The compound's versatility—spanning neuroscience, synthetic chemistry, and regulatory science—makes it a noteworthy subject for interdisciplinary collaboration in the chemical biology and pharmaceutical communities.